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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium chromate tetrahydrate (Na₂CrO₄·4H₂O). The following sections detail the quantitative

data associated with its decomposition, the experimental protocols for its analysis, and a visual

representation of the decomposition pathway.

Core Data Presentation
The thermal decomposition of sodium chromate tetrahydrate is a multi-step process involving

the sequential loss of water molecules. The quantitative data for this process, derived from

thermogravimetric analysis (TGA), is summarized in the table below. The process is

characterized by the formation of a stable intermediate hydrate, sodium chromate
sesquihydrate (Na₂CrO₄·1.5H₂O), before complete dehydration to the anhydrous form.
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Decompositio
n Stage

Temperature
Range (°C)

Intermediate/Fi
nal Product

Theoretical
Weight Loss
(%)

Observed
Weight Loss
(%)

Stage 1 Ambient - ~100 Na₂CrO₄·1.5H₂O 19.23% ~19-20%

Stage 2 ~100 - ~200
Na₂CrO₄

(Anhydrous)

11.54% (from

sesquihydrate)
~11-12%

Total Ambient - ~200
Na₂CrO₄

(Anhydrous)
30.77% ~30-32%

Experimental Protocols
The characterization of the thermal decomposition of sodium chromate tetrahydrate is

primarily achieved through thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and weight change associated with the dehydration of

sodium chromate tetrahydrate.

Instrumentation: A calibrated thermogravimetric analyzer.

Methodology:

Sample Preparation: A small, representative sample of sodium chromate tetrahydrate

(typically 5-10 mg) is accurately weighed and placed into a clean, inert sample pan (e.g.,

alumina or platinum).

Instrument Setup:

The furnace is purged with a dry, inert gas (e.g., nitrogen or argon) at a constant flow rate

(e.g., 20-50 mL/min) to provide a stable and non-reactive atmosphere.

A temperature program is set to heat the sample from ambient temperature to

approximately 300°C at a constant heating rate (e.g., 10°C/min).
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Data Acquisition: The mass of the sample is continuously monitored and recorded as a

function of temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the

onset and completion temperatures of each weight loss step. The percentage weight loss for

each step is calculated and correlated with the theoretical weight loss for the dehydration of

Na₂CrO₄·4H₂O to its intermediates and the final anhydrous form.

Differential Scanning Calorimetry (DSC)
Objective: To determine the enthalpy changes (endothermic or exothermic) associated with the

dehydration and any phase transitions of sodium chromate tetrahydrate.

Instrumentation: A calibrated differential scanning calorimeter.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of sodium
chromate tetrahydrate is hermetically sealed in an aluminum or copper pan. An empty,

sealed pan is used as a reference.

Instrument Setup:

The DSC cell is purged with a dry, inert gas (e.g., nitrogen) at a constant flow rate.

A temperature program, similar to the one used for TGA, is employed, heating the sample

and reference pans from ambient temperature to above the final decomposition

temperature.

Data Acquisition: The differential heat flow between the sample and reference pans is

measured as a function of temperature.

Data Analysis: The resulting DSC curve is analyzed to identify endothermic peaks

corresponding to the energy absorbed during the dehydration steps and any other phase

transitions. The area under each peak can be integrated to quantify the enthalpy change for

each process.
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Visualization of Decomposition Pathway
The following diagrams illustrate the logical workflow of the experimental analysis and the

signaling pathway of the thermal decomposition of sodium chromate tetrahydrate.
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Caption: Experimental workflow for thermal analysis.
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Caption: Thermal decomposition pathway of Na₂CrO₄·4H₂O.

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition of Sodium Chromate Tetrahydrate]. BenchChem, [2025]. [Online PDF].
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sodium-chromate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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